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Cat. No.: B586998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The genus Vernonia, a member of the Asteraceae family, is a rich source of structurally diverse

sesquiterpene lactones (SLs). These compounds have garnered significant scientific attention

due to their wide array of potent biological activities. This technical guide provides an in-depth

overview of the anticancer, anti-inflammatory, and antimicrobial properties of sesquiterpene

lactones isolated from various Vernonia species, with a focus on quantitative data,

experimental methodologies, and the underlying signaling pathways.

Anticancer Activity
Sesquiterpene lactones from Vernonia have demonstrated significant cytotoxic and

antiproliferative effects against a range of cancer cell lines. The primary mechanism of action is

often attributed to the presence of an α-methylene-γ-lactone group, which can undergo a

Michael-type addition with nucleophiles like the sulfhydryl groups of cysteine residues in

proteins, thereby disrupting their function.[1]

Quantitative Cytotoxicity Data
The anticancer potential of various sesquiterpene lactones from Vernonia has been quantified

using IC50 values, which represent the concentration of a compound required to inhibit the

growth of 50% of a cell population. A summary of reported IC50 values is presented in Table 1.
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Sesquiterpene
Lactone

Cancer Cell
Line

IC50 (µM)
Vernonia
Species

Reference

Vernopicrin
A375

(Melanoma)
0.35 V. guineensis [2]

Vernopicrin A549 (Lung) 2.04 V. guineensis [2]

Vernomelitensin
A375

(Melanoma)
0.13 V. guineensis [2]

Vernomelitensin MCF-7 (Breast) 1.56 V. guineensis [2]

Glaucolide K A2780 (Ovarian) 5.8 V. pachyclada [3]

Glaucolide M A2780 (Ovarian) 3.3 V. pachyclada [3]

Vernolide-A Various 0.91 - 13.84 Vernonia spp. [4]

11ß,13-

dihydrovernodali

n

MCF-7 (Breast) Low µM range V. leopoldi [1]

11ß,13-

dihydrovernodali

n

JIMT-1 (Breast) Low µM range V. leopoldi [1]

Vernomenin MCF-7 (Breast) Low µM range V. leopoldi [1]

Vernolepin JIMT-1 (Breast) Low µM range V. leopoldi [1]

Key Signaling Pathways in Anticancer Activity
Several key signaling pathways are modulated by sesquiterpene lactones from Vernonia to

exert their anticancer effects. These include the inhibition of pro-survival pathways and the

activation of apoptotic pathways.

Vernolide-A and vernodaline have been shown to target and inhibit the nuclear factor-κB (NF-

κB) and the signal transducer and activator of transcription 3 (STAT3) pathways.[4][5]

Constitutive activation of these transcription factors is a hallmark of many cancers, promoting

cell proliferation, survival, and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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